![molecular formula C17H17ClO5 B165668 7-Chloro-4,6-dimethoxy-3',5'-dimethylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione CAS No. 127337-19-3](/img/structure/B165668.png)
7-Chloro-4,6-dimethoxy-3',5'-dimethylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione
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Overview
Description
7-Chloro-4,6-dimethoxy-3',5'-dimethylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione, also known as CDMBF, is a synthetic compound that has shown promising results in scientific research. This compound has gained attention due to its unique molecular structure, which makes it a potential candidate for various applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 7-Chloro-4,6-dimethoxy-3',5'-dimethylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione is not fully understood. However, it has been suggested that the compound may exert its effects by inhibiting certain enzymes or signaling pathways involved in the development of cancer or inflammation.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This effect is believed to be mediated through the activation of caspases, which are enzymes involved in the apoptotic process. Additionally, this compound has been shown to inhibit the expression of certain proteins involved in cell proliferation, which could contribute to its anti-cancer effects. In terms of its anti-inflammatory properties, this compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
Advantages and Limitations for Lab Experiments
One of the main advantages of 7-Chloro-4,6-dimethoxy-3',5'-dimethylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione is its potent cytotoxic activity against cancer cells. This makes it a potential candidate for anti-cancer therapy. Additionally, this compound has been shown to possess anti-inflammatory and anti-oxidant properties, which could be beneficial in the treatment of inflammatory diseases. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which could affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research and development of 7-Chloro-4,6-dimethoxy-3',5'-dimethylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione. One possible direction is to explore its potential as a therapeutic agent for the treatment of various cancers. Additionally, further studies could be conducted to investigate its anti-inflammatory and anti-oxidant properties, and their potential applications in the treatment of inflammatory diseases. Furthermore, the development of more efficient synthesis methods and the optimization of its chemical properties could improve its efficacy and bioavailability.
Synthesis Methods
The synthesis of 7-Chloro-4,6-dimethoxy-3',5'-dimethylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione involves several steps, including the condensation of 2,4-dimethoxybenzaldehyde with cyclohexanone, followed by the reaction with chloroacetyl chloride and dimethylamine. The final product is obtained by spirocyclization using trifluoroacetic acid.
Scientific Research Applications
7-Chloro-4,6-dimethoxy-3',5'-dimethylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. This compound has been reported to exhibit potent cytotoxic activity against different cancer cell lines, making it a potential candidate for anti-cancer therapy. Additionally, this compound has been shown to possess anti-inflammatory and anti-oxidant properties, which could be beneficial in the treatment of inflammatory diseases.
properties
CAS RN |
127337-19-3 |
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Molecular Formula |
C17H17ClO5 |
Molecular Weight |
336.8 g/mol |
IUPAC Name |
7-chloro-4,6-dimethoxy-3',5'-dimethylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione |
InChI |
InChI=1S/C17H17ClO5/c1-8-5-10(19)6-9(2)17(8)16(20)13-11(21-3)7-12(22-4)14(18)15(13)23-17/h5,7,9H,6H2,1-4H3 |
InChI Key |
MHGHFPYONBUSLO-UHFFFAOYSA-N |
SMILES |
CC1CC(=O)C=C(C12C(=O)C3=C(O2)C(=C(C=C3OC)OC)Cl)C |
Canonical SMILES |
CC1CC(=O)C=C(C12C(=O)C3=C(O2)C(=C(C=C3OC)OC)Cl)C |
synonyms |
2'-demethoxy-2'-methylgriseofulvin 2-DMMG |
Origin of Product |
United States |
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